Cas no 349124-72-7 (N-(5-Chloro-2-pyridyl)-4-nitrobenzenesulfonamide)

• Product Name: N-(5-Chloro-2-pyridyl)-4-nitrobenzenesulfonamide
• CAS No: 349124-72-7
• MF: C₁₁H₈ClN₃O₄S
• MW: 313.716919898987
• CID: 6781476
• PubChem ID: 619090
• Update Time: 2024-04-22

N-(5-Chloro-2-pyridyl)-4-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• STK179381
• N-(5-Chloro-2-pyridyl)-4-nitrobenzenesulfonamide
• SR-01000369929
• Oprea1_314457
• N-(5-Chloro-2-pyridinyl)-4-nitrobenzenesulfonamide
• Oprea1_752894
• AKOS003268844
• DTXSID101229464
• SR-01000369929-1
• 349124-72-7
• N-(5-Chloro-2-pyridinyl)-4-nitrobenzenesulfonamide #
• YTCYUIMRGPHUKD-UHFFFAOYSA-N
• MCULE-9272075995
• N-(5-chloropyridin-2-yl)-4-nitrobenzenesulfonamide

• Inchi： 1S/C11H8ClN3O4S/c12-8-1-6-11(13-7-8)14-20(18,19)10-4-2-9(3-5-10)15(16)17/h1-7H,(H,13,14)
• InChI Key： YTCYUIMRGPHUKD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NS(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 312.9924046g/mol
• Monoisotopic Mass: 312.9924046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 113Ų